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Compound of Interest

Compound Name:
2-Chloro-5-fluoropyridine-3-

boronic acid

Cat. No.: B1593250 Get Quote

Senior Application Scientist Note: The inquiry specified CAS 884494-36-4, which corresponds

to the chemical intermediate 3-Bromo-2-chloro-5-fluoropyridine[1][2][3][4][5][6][7][8][9][10][11].

However, the detailed requirements for a technical guide on a therapeutic agent with complex

biological activity strongly suggest that the intended subject is the BRAF inhibitor Dabrafenib

(GSK2118436). This guide will focus on Dabrafenib, a compound for which 3-Bromo-2-chloro-

5-fluoropyridine may serve as a building block in its synthesis[2][12].

Introduction to Dabrafenib
Dabrafenib, marketed under the trade name Tafinlar®, is a potent and selective inhibitor of RAF

kinases, primarily targeting mutations in the BRAF gene.[13][14][15] It is a cornerstone of

targeted therapy for several cancers, most notably for unresectable or metastatic melanoma

with BRAF V600 mutations.[16][17][18][19][20][21] The discovery and development of

Dabrafenib represent a significant advancement in personalized medicine, offering improved

outcomes for patients with specific genetic markers.[22][23] This guide provides a

comprehensive overview of its chemical properties, mechanism of action, clinical applications,

and key experimental protocols for research and development professionals.

Chemical Structure and Physicochemical Properties
Dabrafenib is an orally bioavailable compound.[24] The active pharmaceutical ingredient is

often formulated as dabrafenib mesylate, a salt form that enhances its properties for drug

delivery.[24]
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Chemical Identity
Identifier Value

IUPAC Name

N-{3-[5-(2-Amino-4-pyrimidinyl)-2-(1,1-

dimethylethyl)-1,3-thiazol-4-yl]-2-

fluorophenyl}-2,6-difluorobenzenesulfonamide

CAS Number 1195765-45-7 (Dabrafenib free base)

Molecular Formula C₂₃H₂₀F₃N₅O₂S₂[24]

Molecular Weight 519.56 g/mol (Dabrafenib free base)

Physicochemical Properties
Property Value Source

Appearance White to slightly colored solid

Solubility

Very slightly soluble at pH 1,

practically insoluble above pH

4 in aqueous media

pKa 6.6, 2.2, -1.5

Storage Store at room temperature [4]

Note: The properties of the mesylate salt (CAS: 1195768-06-9) may differ slightly.[24]

Mechanism of Action: Targeting the MAPK Pathway
Dabrafenib's therapeutic effect is derived from its targeted inhibition of the mitogen-activated

protein kinase (MAPK) signaling pathway.[13][14][16] In many cancers, particularly melanoma,

a specific mutation in the BRAF gene (V600E or V600K) leads to constitutive activation of the

BRAF protein.[15][16][25] This aberrant activation drives uncontrolled cell proliferation and

survival.[16]

Dabrafenib acts as an ATP-competitive inhibitor, binding to the active conformation of the

mutant BRAF kinase.[13][14] This binding action blocks the phosphorylation of downstream

targets MEK1 and MEK2, which in turn prevents the activation of ERK.[14][16] The ultimate
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result is an inhibition of the signaling cascade, leading to G1 cell cycle arrest and apoptosis in

tumor cells harboring the BRAF V600 mutation.[14]

Interestingly, in cells with wild-type BRAF, Dabrafenib can cause a paradoxical activation of the

MAPK pathway, which is a key consideration in its clinical use and the rationale for combination

therapies.[14]
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Dabrafenib inhibits mutant BRAF, blocking the MAPK pathway.
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Preparation

Experiment Analysis1. Culture Cells
(e.g., A375)

2. Plate Cells
(96-well plate)

4. Treat Cells

3. Prepare Dabrafenib
Serial Dilutions

5. Incubate
(72 hours)

6. Assess Viability
(e.g., MTT assay) 7. Calculate IC50

Workflow for an in vitro cell proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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